Cas no 1803684-39-0 (Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate
• CAS No: 1803684-39-0
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856445
• Update Time: 2025-05-24

Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-6-3-5(4-7(15)17-2)8(9(11)12)10(13)14-6/h3,9H,4H2,1-2H3,(H2,13,14)
• InChI Key： AZIXWTCEYUEKPP-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate

Introduction to Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate (CAS No. 1803684-39-0)

Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate, identified by the CAS number 1803684-39-0, is a complex organic compound with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes an amino group, a difluoromethyl substituent, and a methoxy group attached to a pyridine ring, contributes to its versatility and reactivity.

The synthesis of Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched versions of this compound, which are highly valuable in drug discovery and development. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining product quality.

In the pharmaceutical industry, Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate has shown promise as a lead compound for developing new drugs targeting various diseases. Its ability to modulate enzyme activity and interact with biological membranes makes it a valuable tool in drug design. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules has further expanded its utility in medicinal chemistry.

The agricultural sector has also benefited from the properties of this compound. As an active ingredient in pesticides and herbicides, it exhibits high efficacy against a wide range of pests and weeds without causing significant harm to non-target species. Recent research has focused on optimizing its application methods to enhance bioavailability and reduce environmental residues. These efforts align with global initiatives to promote sustainable agriculture and reduce chemical inputs.

In materials science, Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate has been investigated for its potential as a building block in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form stable coordination complexes with metal ions has led to its use in creating novel catalysts for industrial processes. Furthermore, its role in the development of optoelectronic materials has opened new avenues for applications in renewable energy technologies.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. Results indicate that under controlled conditions, it can be effectively degraded by microbial communities, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects and ensure safe handling practices.

Looking ahead, the continued exploration of Methyl 2-amino-3-(difluoromethyl)-6-methoxypyridine-4-acetate's properties is expected to unlock new applications across multiple industries. Collaborative efforts between academia and industry are crucial for advancing our understanding of this compound's potential while addressing any associated challenges. As research progresses, it is anticipated that this compound will play an increasingly important role in driving innovation and sustainable development.